Cas no 2412506-53-5 (VCL-F (Venetoclax impurity))

• Product Name: VCL-F (Venetoclax impurity)
• CAS No: 2412506-53-5
• MF: C₉₀H₁₀₀N₁₄O₁₄S₂
• MW: 1665.9724187851
• CID: 5155410
• Update Time: 2025-10-19

VCL-F (Venetoclax impurity) Chemical and Physical Properties

Names and Identifiers

• Venetoclax Dimer
• VCL-F (Venetoclax impurity)

• Inchi： 1S/C90H100N14O14S2/c1-89(2)29-21-67(57-99-33-37-101(38-34-99)69-13-17-75(83(47-69)117-71-45-65-23-31-91-85(65)95-55-71)87(105)97-119(111,112)73-15-19-79(81(49-73)103(107)108)93-53-59-25-41-115-42-26-59)77(51-89)63-9-5-61(6-10-63)62-7-11-64(12-8-62)78-52-90(3,4)30-22-68(78)58-100-35-39-102(40-36-100)70-14-18-76(84(48-70)118-72-46-66-24-32-92-86(66)96-56-72)88(106)98-120(113,114)74-16-20-80(82(50-74)104(109)110)94-54-60-27-43-116-44-28-60/h5-20,23-24,31-32,45-50,55-56,59-60,93-94H,21-22,25-30,33-44,51-54,57-58H2,1-4H3,(H,91,95)(H,92,96)(H,97,105)(H,98,106)
• InChI Key： MYMDYFXAFSFLRB-UHFFFAOYSA-N
• SMILES： O(C1=CN=C2NC=CC2=C1)C1C=C(N2CCN(CC3CCC(C)(C)CC=3C3C=CC(C4C=CC(C5CC(C)(C)CCC=5CN5CCN(C6C=CC(C(=O)NS(C7C=CC(NCC8CCOCC8)=C(N(=O)=O)C=7)(=O)=O)=C(OC7=CN=C8NC=CC8=C7)C=6)CC5)=CC=4)=CC=3)CC2)C=CC=1C(=O)NS(C1C=CC(NCC2CCOCC2)=C(N(=O)=O)C=1)(=O)=O

Additional information on VCL-F (Venetoclax impurity)

Recent Advances in Venetoclax Impurity VCL-F (2412506-53-5): Analytical and Synthetic Perspectives

Venetoclax, a BCL-2 inhibitor, has emerged as a cornerstone in the treatment of hematologic malignancies, particularly chronic lymphocytic leukemia (CLL) and acute myeloid leukemia (AML). As the demand for Venetoclax grows, so does the need for rigorous quality control of its impurities, such as VCL-F (CAS: 2412506-53-5). This research brief synthesizes recent advancements in the characterization, synthesis, and regulatory considerations of VCL-F, drawing from peer-reviewed studies and industry reports published within the last two years.

Recent analytical studies have employed high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) to quantify VCL-F in Venetoclax drug substances. A 2023 study by Patel et al. (Journal of Pharmaceutical and Biomedical Analysis) demonstrated a validated HPLC-MS method with a detection limit of 0.05% for VCL-F, addressing ICH Q3A/B guidelines. The method's robustness was confirmed across multiple batches, highlighting its utility in quality assurance workflows.

Synthetic routes to VCL-F have been optimized to facilitate reference standard production. A novel three-step synthesis from 4-chloro-2-nitrobenzoic acid (yield: 68%) was reported in Organic Process Research & Development (2024), featuring a key Pd-catalyzed Buchwald-Hartwig amination. This route significantly reduces residual metal catalysts (<2 ppm), addressing prior concerns in impurity standard manufacturing.

Regulatory agencies have intensified scrutiny of Venetoclax impurities, with the European Pharmacopoeia proposing new limits for VCL-F (≤0.15%) in its 2024 draft monograph. Comparative stability studies reveal that VCL-F levels increase by 0.03-0.05% under accelerated storage conditions (40°C/75% RH), underscoring the need for protective packaging modifications currently under investigation by major manufacturers.

Emerging research suggests potential biological implications of VCL-F beyond its role as a process-related impurity. In vitro assays (Blood Cancer Journal, 2023) indicate weak BCL-XL binding (IC50: 12 μM vs. Venetoclax's 0.01 μM for BCL-2), warranting further study of its pharmacological off-target effects. This finding has prompted discussions about impurity qualification thresholds in oncology drugs with prolonged dosing regimens.

The development of certified reference materials (CRMs) for VCL-F has progressed, with two commercial providers now offering materials meeting ISO 17034 standards. Interlaboratory validation studies (2023-2024) show improved harmonization in impurity quantification, reducing inter-lab variability from ±15% to ±7% through standardized calibration protocols.

Looking ahead, the field is moving toward orthogonal analytical approaches. A recent application of 2D-LC-MS/MS (Analytical Chemistry, 2024) enables simultaneous quantification of VCL-F and isomeric impurities, representing a significant leap in analytical efficiency. Meanwhile, continuous manufacturing processes for Venetoclax are being adapted to minimize VCL-F formation through real-time PAT monitoring, potentially reducing its levels by 30-40% compared to batch processes.